Cas no 1016746-04-5 (1,3-dimethyl-5-(piperazine-1-sulfonyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione)

1,3-Dimethyl-5-(piperazine-1-sulfonyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione is a sulfonamide-functionalized tetrahydropyrimidinedione derivative with potential applications in medicinal chemistry and pharmaceutical research. Its structure combines a piperazine sulfonyl moiety with a tetrahydropyrimidinedione core, offering versatility as a synthetic intermediate or scaffold for bioactive molecule development. The compound's sulfonamide group enhances solubility and binding interactions, while the tetrahydropyrimidinedione framework provides stability and potential hydrogen-bonding capabilities. Its well-defined molecular architecture makes it suitable for structure-activity relationship (SAR) studies, particularly in targeting enzymes or receptors where sulfonamide-containing ligands are relevant. The presence of both electron-donating and electron-withdrawing groups allows for further functionalization, broadening its utility in drug discovery and chemical synthesis.

1,3-dimethyl-5-(piperazine-1-sulfonyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione structure

1016746-04-5 structure

Product Name:1,3-dimethyl-5-(piperazine-1-sulfonyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione

CAS No:1016746-04-5

MF:C₁₀H₁₆N₄O₄S

MW:288.323440551758

MDL:MFCD09807900

CID:5165888

PubChem ID:20117764

Update Time:2026-03-04

1,3-dimethyl-5-(piperazine-1-sulfonyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

- 2,4(1H,3H)-Pyrimidinedione, 1,3-dimethyl-5-(1-piperazinylsulfonyl)-
- 1,3-dimethyl-5-(piperazine-1-sulfonyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione
- MDL： MFCD09807900
- Inchi： 1S/C10H16N4O4S/c1-12-7-8(9(15)13(2)10(12)16)19(17,18)14-5-3-11-4-6-14/h7,11H,3-6H2,1-2H3
- InChI Key： YNHRCQQSRIEWJF-UHFFFAOYSA-N
- SMILES： C1(=O)N(C)C=C(S(N2CCNCC2)(=O)=O)C(=O)N1C

1,3-dimethyl-5-(piperazine-1-sulfonyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-242250-0.05g	1,3-dimethyl-5-(piperazine-1-sulfonyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione	1016746-04-5	95%	0.05g	$528.0	2024-06-19
Enamine	EN300-242250-0.1g	1,3-dimethyl-5-(piperazine-1-sulfonyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione	1016746-04-5	95%	0.1g	$553.0	2024-06-19
Enamine	EN300-242250-0.25g	1,3-dimethyl-5-(piperazine-1-sulfonyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione	1016746-04-5	95%	0.25g	$579.0	2024-06-19
Enamine	EN300-242250-0.5g	1,3-dimethyl-5-(piperazine-1-sulfonyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione	1016746-04-5	95%	0.5g	$603.0	2024-06-19
Enamine	EN300-242250-1.0g	1,3-dimethyl-5-(piperazine-1-sulfonyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione	1016746-04-5	95%	1.0g	$628.0	2024-06-19
Enamine	EN300-242250-2.5g	1,3-dimethyl-5-(piperazine-1-sulfonyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione	1016746-04-5	95%	2.5g	$1230.0	2024-06-19
Enamine	EN300-242250-5.0g	1,3-dimethyl-5-(piperazine-1-sulfonyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione	1016746-04-5	95%	5.0g	$1821.0	2024-06-19
Enamine	EN300-242250-10.0g	1,3-dimethyl-5-(piperazine-1-sulfonyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione	1016746-04-5	95%	10.0g	$2701.0	2024-06-19
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD01026481-1g	1,3-Dimethyl-5-(piperazine-1-sulfonyl)-1,2,3,4-tetrahydropyrimidine-2,4-d+	1016746-04-5	95%	1g	￥2828.0	2023-02-27
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD01026481-5g	1,3-Dimethyl-5-(piperazine-1-sulfonyl)-1,2,3,4-tetrahydropyrimidine-2,4-d+	1016746-04-5	95%	5g	￥8218.0	2023-02-27